N-(3,5-Dimethylphenyl)-3,4-dimethoxy-N-{[N'-(1-methylpiperidin-4-ylidene)hydrazinecarbonyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonyl-3,5-dimethylanilino)-N-[(1-methylpiperidin-4-ylidene)amino]acetamide
• InChI: InChI=1S/C24H32N4O5S/c1-17-12-18(2)14-20(13-17)28(16-24(29)26-25-19-8-10-27(3)11-9-19)34(30,31)21-6-7-22(32-4)23(15-21)33-5/h6-7,12-15H,8-11,16H2,1-5H3,(H,26,29)
• InChI Key: HKRBJBHWAXFGGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CC(=O)NN=C2CCN(CC2)C)S(=O)(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C24H32N4O5S
• Molecular Weight: 488.6 g/mol

Description

N-(3,5-Dimethylphenyl)-3,4-dimethoxy-N-{[N’-(1-methylpiperidin-4-ylidene)hydrazinecarbonyl]methyl}benzene-1-sulfonamide is a complex organic compound with potential applications in various scientific fields. This compound features a sulfonamide group, which is known for its presence in many pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for optimizing the yield and purity of the final product .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis platforms. These methods ensure consistent quality and scalability for commercial applications .

Chemical Reactions Analysis

Types of Reactions

N-(3,5-Dimethylphenyl)-3,4-dimethoxy-N-{[N’-(1-methylpiperidin-4-ylidene)hydrazinecarbonyl]methyl}benzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can modify the functional groups, potentially altering the compound’s activity.

Reduction: Reduction reactions can be used to modify the sulfonamide group or other functional groups.

Substitution: Substitution reactions can introduce new functional groups, enhancing the compound’s properties.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols .

Scientific Research Applications

N-(3,5-Dimethylphenyl)-3,4-dimethoxy-N-{[N’-(1-methylpiperidin-4-ylidene)hydrazinecarbonyl]methyl}benzene-1-sulfonamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

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